Cas no 618-85-9 (1-Methyl-3,5-dinitrobenzene)

1-Methyl-3,5-dinitrobenzene structure

Product Name:1-Methyl-3,5-dinitrobenzene

CAS No:618-85-9

MF:C₇H₆N₂O₄

MW:182.133541584015

MDL:MFCD01679655

CID:510448

PubChem ID:12067

Update Time:2025-04-19

1-Methyl-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-3,5-dinitrobenzene
- 3,5-Dinitrotoluene
- Benzene,1-methyl-3,5-dinitro-
- 3,5-DNT
- 5-Methyl-1,3-dinitrobenzene
- NSC 87348
- DB-073024
- 618-85-9
- BRN 2052045
- EINECS 210-566-2
- UNII-B651857LG8
- 3,5-Dinitrotoluene 100 microg/mL in Acetonitrile
- EN300-94680
- Toluene, 3,5-dinitro-
- DINITROTOLUENE, 3,5-
- AKOS006228842
- Q27155955
- AC-5208
- HSDB 6463
- SCHEMBL635130
- C19410
- MFCD01679655
- B651857LG8
- 3,5-DINITROTOLUENE [IARC]
- 4-05-00-00867 (Beilstein Handbook Reference)
- CHEBI:82458
- CS-0264813
- NSC87348
- NSC-87348
- AS-31333
- Benzene, 1-methyl-3,5-dinitro-(9CI)
- 3,5-DINITROTOLUENE (IARC)
- NS00034824
- NCIOpen2_001270
- 3,5-DINITROTOLUENE [HSDB]
- DTXCID30133294
- Benzene, 1-methyl-3,5-dinitro-
- DTXSID40210803
- MDL： MFCD01679655
- Inchi： 1S/C7H6N2O4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3
- InChI Key： RUIFULUFLANOCI-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 182.03300
Monoisotopic Mass: 182.033
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 91.6A^2

Experimental Properties

Density: 1.407
Melting Point: 92.5°C
Boiling Point: 308 ºC
Flash Point: 153 ºC
Refractive Index: 1.4790 (estimate)
PSA: 91.64000
LogP: 2.85780

1-Methyl-3,5-dinitrobenzene Security Information

Hazard Category Code： 45-23/24/25-48/22-62-68-52/53
Safety Instruction： 53-45-61
Hazardous Material Identification：
Risk Phrases：R45; R23/24/25; R48/22; R62; R68; R52/53

1-Methyl-3,5-dinitrobenzene Customs Data

HS CODE：2904203000
Customs Data：

China Customs Code:
2904203000

Overview:

2904203000 Dinitrotoluene.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

M.Import commodity inspection
N.Export commodity inspection

Summary:

2904203000 4-methyl-1,2-dinitrobenzene.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:20.0%

1-Methyl-3,5-dinitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019150743-5g	3,5-Dinitrotoluene	618-85-9	95%	5g	$828.00	2023-09-01
Enamine	EN300-94680-0.05g	1-methyl-3,5-dinitrobenzene	618-85-9	95%	0.05g	$64.0	2024-05-21
Enamine	EN300-94680-0.1g	1-methyl-3,5-dinitrobenzene	618-85-9	95%	0.1g	$96.0	2024-05-21
Enamine	EN300-94680-0.25g	1-methyl-3,5-dinitrobenzene	618-85-9	95%	0.25g	$136.0	2024-05-21
Enamine	EN300-94680-0.5g	1-methyl-3,5-dinitrobenzene	618-85-9	95%	0.5g	$215.0	2024-05-21
Enamine	EN300-94680-1.0g	1-methyl-3,5-dinitrobenzene	618-85-9	95%	1.0g	$276.0	2024-05-21
Enamine	EN300-94680-2.5g	1-methyl-3,5-dinitrobenzene	618-85-9	95%	2.5g	$581.0	2024-05-21
Enamine	EN300-94680-5.0g	1-methyl-3,5-dinitrobenzene	618-85-9	95%	5.0g	$1147.0	2024-05-21
Enamine	EN300-94680-10.0g	1-methyl-3,5-dinitrobenzene	618-85-9	95%	10.0g	$2238.0	2024-05-21
Enamine	EN300-94680-1g	1-methyl-3,5-dinitrobenzene	618-85-9	95%	1g	$276.0	2023-09-01

1-Methyl-3,5-dinitrobenzene Suppliers

Amadis Chemical Company Limited

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(CAS:618-85-9)1-Methyl-3,5-dinitrobenzene

Order Number:A852318

Stock Status:in Stock

Quantity:250mg/1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:39

Price ($):157.0/275.0/1012.0

Email:sales@amadischem.com

Product Official Link

1-Methyl-3,5-dinitrobenzene Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
3. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes

618-85-9 (1-Methyl-3,5-dinitrobenzene) Related Products

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Amadis Chemical Company Limited

(CAS:618-85-9)1-Methyl-3,5-dinitrobenzene

Purity:99%/99%/99%